Cas no 2193060-73-8 (2-(3-tert-butyl-3H-diazirin-3-yl)methyl-1,3-thiazol-4-ol)

• Product Name: 2-(3-tert-butyl-3H-diazirin-3-yl)methyl-1,3-thiazol-4-ol
• CAS No: 2193060-73-8
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 6165835
• PubChem ID: 165605661
• Update Time: 2025-05-20

2-(3-tert-butyl-3H-diazirin-3-yl)methyl-1,3-thiazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-3H-diazirin-3-yl)methyl-1,3-thiazol-4-ol
• 2193060-73-8
• EN300-1693412
• 2-[(3-tert-butyl-3H-diazirin-3-yl)methyl]-1,3-thiazol-4-ol

• Inchi： 1S/C9H13N3OS/c1-8(2,3)9(11-12-9)4-7-10-6(13)5-14-7/h5,13H,4H2,1-3H3
• InChI Key： QZCUMQNUJPKCGQ-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1CC1(C(C)(C)C)N=N1)O

Computed Properties

• Exact Mass: 211.07793322g/mol
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.1Ų

Additional information on 2-(3-tert-butyl-3H-diazirin-3-yl)methyl-1,3-thiazol-4-ol

2-(3-Tert-butyl-3H-diazirin-3-yl)methyl-1,3-thiazol-4-ol: A Comprehensive Overview

The compound 2-(3-Tert-butyl-3H-diazirin-3-yl)methyl-1,3-thiazol-4-ol, identified by the CAS number 2193060738, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a diazirine ring in its structure adds unique electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly due to their ability to act as scaffolds for bioactive molecules. The diazirine moiety in this compound is known for its reactivity under specific conditions, which can be exploited for targeted drug delivery systems. Researchers have demonstrated that such compounds can exhibit selective cytotoxicity against cancer cells, making them promising candidates for anticancer therapies.

The synthesis of 2-(3-Tert-butyl-3H-diazirin-3-yl)methyl-substituted thiazoles involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The tert-butyl group attached to the diazirine ring plays a crucial role in stabilizing the molecule's structure and enhancing its pharmacokinetic properties. This substitution pattern has been shown to improve the compound's solubility and bioavailability, which are critical factors in drug development.

In terms of applications, this compound has been explored in the context of enzyme inhibition studies. Its ability to interact with specific protein targets suggests potential use as a lead compound for developing novel enzyme inhibitors. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various enzymes, further accelerating its progression into preclinical trials.

The structural uniqueness of 1,3-thiazol-4-one derivatives lies in their ability to form hydrogen bonds and participate in π–π interactions, which are essential for molecular recognition processes. These properties make them ideal candidates for studying receptor-ligand interactions in medicinal chemistry. Moreover, the diazirine ring introduces additional functional groups that can be modified to tailor the compound's activity according to specific therapeutic needs.

From an environmental perspective, the synthesis and handling of this compound must adhere to strict safety protocols due to its chemical reactivity. However, it is important to note that this compound does not fall under any category of hazardous or controlled substances when used responsibly within a controlled environment.

In conclusion, 2-(3-Tert-butyl-diazirin-methyl-substituted thiazole derivatives represent a frontier area of research with vast potential across multiple disciplines. As ongoing studies continue to uncover new insights into their biological activities and synthetic methodologies, this compound stands at the forefront of innovation in modern drug discovery.